4-(Pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-pyridin-2-ylsulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C15H22N2O2S/c1-15(2,3)19-14(18)17-10-7-12(8-11-17)20-13-6-4-5-9-16-13/h4-6,9,12H,7-8,10-11H2,1-3H3
• InChI Key: ZEFLQMDMWUADPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)SC2=CC=CC=N2
• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, starting from commercially available precursors. For instance, one approach could be the reaction of 4-chloro-pyridine-2-carbonyl chloride with tert-butylamine, followed by cyclization to form the piperidine ring. Detailed synthetic routes and optimization strategies can be found in relevant literature.

Synthesis routes and methods I

Procedure details

To a solution of 1-tert-butoxycarbonyl-4-hydroxypiperidine (1.01 g, 5.0 mmol)and diisopropylethylamine (2.6 mL, 15 mmol)in dry dichloromethane (30 mL) was added anhydrous trifluoromethanesulfonic acid (1.0 mL, 6.0 mmol) at −78° C. The mixture was stirred for 1 minute under ice cooling, and cooled to −78° C. To the reaction mixture was added 2-mercaptopyridine (1.67 g, 15 mmol), and the mixture was stirred at room temperature for 20 hours. To the reaction mixture was added a saturated aqueous solution of sodium hydrogencarbonate, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous solution of sodium hydrogen carbonate and saturated aqueous solution of sodium chloride, successively, and dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure, and the residue was purified by silica gel column chromatography (50 g, ethyl acetate-hexane 1:5) to give the titled compound as pale yellow oily substance (937 mg, 64%).

Synthesis routes and methods II

Procedure details

To a slurry of sodium hydride (about 60% oil suspension, 397 mg) in dimethoxyethane (4 ml) was added a solution of 2-pyridinethiol (1.05 g) in dimethoxyethane (6 ml) at 0° C., and the mixture was stirred at room temperature for 1 hour. To the mixture was added tert-butyl 4-bromo-1-piperidinecarboxylate (2.74 g), and the mixture was refluxed for 2 hours. After cooling, the resulting suspension was diluted with ether and filtered through a pad of Celite. The filtrate was washed with brine, dried over anhydrous magnesium sulfate and concentrated in vacuo. The residue was purified by silica gel column chromatography (eluent; 14% ethyl acetate in n-hexane) to give the title compound (2.2 g) as a white solid.